1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine

• IUPAC Name: 2-methoxy-1-[4-[4-[3-(methoxymethyl)piperidine-1-carbonyl]phenoxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H32N2O5/c1-27-15-17-4-3-11-24(14-17)22(26)18-5-7-19(8-6-18)29-20-9-12-23(13-10-20)21(25)16-28-2/h5-8,17,20H,3-4,9-16H2,1-2H3
• InChI Key: HUCDPBFYSHIMFQ-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCN(C1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)C(=O)COC
• Molecular Formula: C22H32N2O5
• Molecular Weight: 404.5 g/mol

Description

1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine, also known as MPMP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of piperidine derivatives and has a molecular formula of C26H36N2O5. MPMP has shown promising results in various studies, and its unique chemical structure has made it a valuable tool in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. This compound has been shown to interact with the GABA-A receptor, which is involved in the regulation of neuronal excitability. It also has an affinity for the sigma-1 receptor, which is involved in the modulation of various cellular functions, including calcium signaling and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. This compound has also been shown to reduce the levels of oxidative stress markers, indicating its potential antioxidant properties. Additionally, it has been found to have a positive effect on mitochondrial function, which is important in maintaining cellular energy homeostasis.

Advantages and Limitations for Lab Experiments

The unique chemical structure of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine makes it a valuable tool in the field of medicinal chemistry. Its ability to interact with specific receptors in the brain allows it to be used in the development of new drugs for various diseases. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise. Additionally, the effects of this compound on human subjects are not fully understood, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine. One area of interest is the development of new drugs based on the chemical structure of this compound. Researchers are also investigating the potential of this compound in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. Additionally, the effects of this compound on mitochondrial function and oxidative stress are being studied in the context of aging and age-related diseases. Further research is needed to fully understand the potential of this compound and to develop new therapies based on its unique chemical structure.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound that has shown promising results in various scientific studies. Its unique chemical structure has made it a valuable tool in the field of medicinal chemistry, and it has potential therapeutic applications in various diseases. Further research is needed to fully understand the mechanisms of action of this compound and to develop new drugs based on its chemical structure.

Synthesis Methods

The synthesis of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine involves several steps, starting with the reaction of 1-(4-hydroxybenzoyl)-3-(methoxymethyl)piperidine with 1-(methoxyacetyl)-4-piperidinol in the presence of a suitable catalyst. The resulting intermediate is then treated with acetic anhydride to form the final product, this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification techniques to obtain a high yield of pure product.

Scientific Research Applications

1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(methoxymethyl)piperidine has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties in animal models. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Its unique chemical structure allows it to interact with specific receptors in the brain, leading to its potential therapeutic effects.